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Mordant Blue 29 Mordant Blue 29
Brand Name: Vulcanchem
CAS No.: 1667-99-8
VCID: VC0156333
InChI: InChI=1S/C23H16Cl2O9S.3Na/c1-9-5-11(7-13(20(9)26)22(28)29)17(12-6-10(2)21(27)14(8-12)23(30)31)18-15(24)3-4-16(19(18)25)35(32,33)34;;;/h3-8,26H,1-2H3,(H,28,29)(H,30,31)(H,32,33,34);;;/q;3*+1/p-3/b17-12+;;;
SMILES: CC1=CC(=CC(=C1[O-])C(=O)[O-])C(=C2C=C(C(=O)C(=C2)C(=O)O)C)C3=C(C=CC(=C3Cl)S(=O)(=O)[O-])Cl.[Na+].[Na+].[Na+]
Molecular Formula: C23H13Cl2Na3O9S
Molecular Weight: 605.28

Mordant Blue 29

CAS No.: 1667-99-8

Main Products

VCID: VC0156333

Molecular Formula: C23H13Cl2Na3O9S

Molecular Weight: 605.28

Mordant Blue 29 - 1667-99-8

CAS No. 1667-99-8
Product Name Mordant Blue 29
Molecular Formula C23H13Cl2Na3O9S
Molecular Weight 605.28
IUPAC Name trisodium;5-[(E)-(3-carboxy-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)-(2,6-dichloro-3-sulfonatophenyl)methyl]-3-methyl-2-oxidobenzoate
Standard InChI InChI=1S/C23H16Cl2O9S.3Na/c1-9-5-11(7-13(20(9)26)22(28)29)17(12-6-10(2)21(27)14(8-12)23(30)31)18-15(24)3-4-16(19(18)25)35(32,33)34;;;/h3-8,26H,1-2H3,(H,28,29)(H,30,31)(H,32,33,34);;;/q;3*+1/p-3/b17-12+;;;
SMILES CC1=CC(=CC(=C1[O-])C(=O)[O-])C(=C2C=C(C(=O)C(=C2)C(=O)O)C)C3=C(C=CC(=C3Cl)S(=O)(=O)[O-])Cl.[Na+].[Na+].[Na+]
PubChem Compound 54694372
Last Modified Nov 11 2021
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